N-(3-{[(2,3-dihydro-1H-inden-5-ylamino)carbonyl]amino}phenyl)acetamide

• IUPAC Name: N-[3-(2,3-dihydro-1H-inden-5-ylcarbamoylamino)phenyl]acetamide
• InChI: InChI=1S/C18H19N3O2/c1-12(22)19-15-6-3-7-16(11-15)20-18(23)21-17-9-8-13-4-2-5-14(13)10-17/h3,6-11H,2,4-5H2,1H3,(H,19,22)(H2,20,21,23)
• InChI Key: IACQHCPCYZUIKV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC3=C(CCC3)C=C2
• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol

Description

N-(3-{[(2,3-dihydro-1H-inden-5-ylamino)carbonyl]amino}phenyl)acetamide, also known as IDA-1, is a compound that has been studied extensively for its potential therapeutic applications. It is a small molecule inhibitor of the enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH), which is involved in the glycolytic pathway of energy metabolism.

Scientific Research Applications

Detection and Analysis Techniques

• A study explored the development of a new fluorescent probe, 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide (DNSAOA), for sensitive detection of carbonyl compounds in environmental water samples. This probe allows for trace measurement of aldehydes and ketones, showing significant sensitivity improvements compared to previous methods. The research highlights the application in measuring carbonyl content in various water sources, showcasing an innovative approach to environmental monitoring (Houdier, Perrier, Defrancq, & Legrand, 2000).

Synthesis and Medicinal Chemistry

• In the domain of medicinal chemistry, research on synthesizing specific derivatives for antimalarial activity is notable. For example, the synthesis and quantitative structure-activity relationships of tebuquine and related compounds demonstrate the chemical versatility and potential therapeutic applications of compounds structurally related to N-(3-{[(2,3-dihydro-1H-inden-5-ylamino)carbonyl]amino}phenyl)acetamide (Werbel et al., 1986).

• Another study focused on synthesizing novel sulphonamide derivatives to explore their antimicrobial activity. The research involves creating a variety of derivatives and conducting computational and experimental analyses to evaluate their potential as antimicrobial agents (Fahim & Ismael, 2019).

Chemical Synthesis and Analysis

• Research on the chemoselective acetylation of 2-aminophenol using immobilized lipase for synthesizing intermediates for antimalarial drugs represents another application. This study provides insights into optimizing the synthesis process and understanding the kinetics and mechanism of the reaction, highlighting the chemical synthesis capabilities of acetamide derivatives (Magadum & Yadav, 2018).

Electrochemical Sensing

• A carbon paste electrode modified with carbon nanotubes and 5-amino-3′,4′-dimethyl-biphenyl-2-ol for electrochemical sensing demonstrates the applicability of acetamide derivatives in developing novel sensors. This sensor shows promise for the simultaneous determination of multiple compounds, indicating the potential for analytical applications in biochemistry and environmental science (Beitollahi et al., 2012).